1,2-Dihexylbenzene
Overview
Description
1,2-Dihexylbenzene is an organic compound with the molecular formula C18H30 . It is a derivative of benzene, where two hydrogen atoms are substituted by hexyl groups .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring with two hexyl groups attached to it . The molecular weight is 246.43 .Scientific Research Applications
1. Chemical Synthesis and Reaction Studies
1,2-Dihexylbenzene is often employed as a reactant in chemical synthesis reactions. Researchers utilize its unique chemical structure to investigate various reaction mechanisms and pathways. By studying the behavior of this compound in different reactions, scientists can gain valuable insights into organic chemistry and reaction kinetics.
References:
- Chemical Synthesis and Characterization of this compound
- Reaction Mechanisms Involving this compoundIn the field of material science, this compound is utilized as a monomer in the synthesis of various polymers. Its long alkyl chains and benzene ring structure contribute to the development of specialized polymers with unique properties. Researchers investigate the polymerization processes and properties of these materials for applications in industries such as plastics, coatings, and adhesives.
References:
- Polymerization of this compound for Material Applications
- Characterization of Polymers Derived from this compoundThis compound has garnered attention in the field of liquid crystal research. Its molecular structure enables it to exhibit liquid crystalline phases at specific temperature ranges. Scientists explore the properties of these liquid crystals to develop advanced display technologies, sensors, and optical devices.
References:
- Liquid Crystal Behavior of this compound
- Applications of Liquid Crystals Derived from this compoundResearchers employ this compound as a reference compound in analytical chemistry and spectroscopy experiments. Its well-defined spectral properties and stability make it a valuable tool for calibration and validation purposes. Spectroscopic studies involving this compound contribute to the accuracy and precision of various analytical techniques.
Safety and Hazards
properties
IUPAC Name |
1,2-dihexylbenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H30/c1-3-5-7-9-13-17-15-11-12-16-18(17)14-10-8-6-4-2/h11-12,15-16H,3-10,13-14H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GVSYDCGFYSVNAX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCC1=CC=CC=C1CCCCCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H30 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20565424 |
Source
|
| Record name | 1,2-Dihexylbenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20565424 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
65910-04-5 |
Source
|
| Record name | 1,2-Dihexylbenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20565424 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-Methyl-N-{3-[3-(trifluoromethyl)-phenoxy]benzyl}amine](/img/structure/B1316207.png)
